Cas no 1431837-82-9 (2-5-(trifluoromethyl)pyridin-2-ylpropan-1-amine)

• Product Name: 2-5-(trifluoromethyl)pyridin-2-ylpropan-1-amine
• CAS No: 1431837-82-9
• MF: C₉H₁₁F₃N₂
• MW: 204.192252397537
• CID: 5692755
• PubChem ID: 117104589
• Update Time: 2025-10-29

2-5-(trifluoromethyl)pyridin-2-ylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1431837-82-9
• EN300-1617603
• 2-[5-(Trifluoromethyl)pyridin-2-yl]propan-1-amine
• 2-Pyridineethanamine, β-methyl-5-(trifluoromethyl)-
• 2-5-(trifluoromethyl)pyridin-2-ylpropan-1-amine

• Inchi： 1S/C9H11F3N2/c1-6(4-13)8-3-2-7(5-14-8)9(10,11)12/h2-3,5-6H,4,13H2,1H3
• InChI Key： ZSLKMLQLQUVXKL-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C=C1)C(C)CN)(F)F

Computed Properties

• Exact Mass: 204.08743285g/mol
• Monoisotopic Mass: 204.08743285g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• Density: 1.201±0.06 g/cm3(Predicted)
• Boiling Point: 231.2±35.0 °C(Predicted)
• pka: 8.83±0.10(Predicted)

Additional information on 2-5-(trifluoromethyl)pyridin-2-ylpropan-1-amine

Introduction to 2-5-(trifluoromethyl)pyridin-2-ylpropan-1-amine (CAS No. 1431837-82-9)

2-5-(trifluoromethyl)pyridin-2-ylpropan-1-amine, identified by the chemical abstracts service number 1431837-82-9, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This molecule, featuring a trifluoromethyl substituent on a pyridin-2-ylpropan-1-amine backbone, exhibits unique structural and functional properties that make it a valuable candidate for further exploration in drug discovery and development.

The presence of the trifluoromethyl group in the molecular structure imparts enhanced metabolic stability and lipophilicity, which are critical factors in the design of bioactive molecules. This feature is particularly relevant in the context of modern drug design, where optimizing pharmacokinetic profiles is essential for achieving therapeutic efficacy. The pyridinylpropanamine moiety, on the other hand, provides a versatile scaffold that can be modified to target specific biological pathways.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting protein-protein interactions (PPIs), which play a crucial role in various disease mechanisms. The structural motif of 2-5-(trifluoromethyl)pyridin-2-ylpropan-1-amine suggests potential applications in this area, particularly due to its ability to interact with hydrophobic pockets on protein surfaces. This has prompted researchers to investigate its binding affinity and selectivity towards key therapeutic targets.

One of the most compelling aspects of this compound is its potential role in addressing unmet medical needs. For instance, studies have indicated that molecules containing a trifluoromethyl group often exhibit improved binding affinity to biological targets. This has led to the exploration of 2-5-(trifluoromethyl)pyridin-2-ylpropan-1-amine as a lead compound for developing novel therapeutics against conditions such as cancer, inflammation, and infectious diseases. The amine functionality also provides a site for further derivatization, allowing for the creation of libraries of analogs with tailored pharmacological properties.

Advances in computational chemistry and high-throughput screening have accelerated the process of identifying promising candidates like 2-5-(trifluoromethyl)pyridin-2-ylpropan-1-amine. These technologies enable researchers to predict molecular interactions and optimize lead compounds with greater efficiency. For example, molecular docking studies have been used to evaluate the binding mode of this compound with various protein targets, providing insights into its potential mechanism of action.

The synthesis of 2-5-(trifluoromethyl)pyridin-2-ylpropan-1-amine presents both challenges and opportunities for synthetic chemists. The introduction of the trifluoromethyl group typically requires specialized methodologies, such as metal-catalyzed cross-coupling reactions or halogenation processes. However, recent advancements in synthetic techniques have made it more feasible to incorporate this moiety into complex molecular frameworks. Additionally, the presence of the amine group allows for further functionalization through reactions such as acylation or alkylation, expanding the possibilities for structural diversification.

In clinical settings, the potential therapeutic applications of 2-5-(trifluoromethyl)pyridin-2-ylpropan-1-amine are being actively evaluated through preclinical studies. These investigations aim to assess its safety profile, pharmacokinetic behavior, and biological activity in vitro and in vivo. Preliminary results suggest that this compound demonstrates promising efficacy against certain disease models, although further research is needed to fully understand its therapeutic potential.

The integration of machine learning and artificial intelligence into drug discovery has also played a significant role in advancing the study of compounds like 2-trifluoromethylpyridine derivatives. These technologies enable the identification of novel chemical entities and optimization strategies by analyzing vast datasets. For instance, predictive models have been developed to estimate the binding affinity and toxicity profiles of molecules containing a trifluoromethyl group, streamlining the process of lead optimization.

Looking ahead, the future prospects for 2-trifluoromethylpyridine derivatives, including 2-trifluoromethylpyridine derivatives CAS 1431837 82 9, are bright. Continued research efforts are expected to yield new insights into their mechanisms of action and expand their applications across multiple therapeutic areas. As our understanding of biological systems grows more sophisticated, compounds like this will likely play an increasingly important role in addressing complex diseases.